Cas no 873580-27-9 (1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 873580-27-9
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 6251112
• PubChem ID: 16444382
• Update Time: 2025-07-02

1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• 1-((3,4-dimethyl-5-nitrophenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• F3237-0741
• AKOS002273509
• VU0606920-1
• 1-(3,4-dimethyl-5-nitrophenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• 873580-27-9

• Inchi： 1S/C17H17N3O4S/c1-12-10-15(11-16(13(12)2)20(21)22)25(23,24)19-9-8-18-17(19)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3
• InChI Key： LUUQXHBJQXRMAD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C)C=1)[N+](=O)[O-])(N1C(C2C=CC=CC=2)=NCC1)(=O)=O

Computed Properties

• Exact Mass: 359.09397721g/mol
• Monoisotopic Mass: 359.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Introduction to 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-27-9)

1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole, identified by its CAS number 873580-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a nitro group and a sulfonyl moiety in its molecular framework imparts unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural components of 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole contribute to its reactivity and potential biological interactions. The 3,4-dimethyl-5-nitrobenzenesulfonyl group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Meanwhile, the 2-phenyl substituent adds another layer of complexity, potentially enhancing solubility and metabolic stability. The 4,5-dihydro-1H-imidazole core is a well-established scaffold in medicinal chemistry, often associated with bioactive molecules targeting various physiological pathways.

In recent years, there has been a surge in research focused on developing novel imidazole derivatives with enhanced pharmacological properties. The nitro group in 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is particularly intriguing from a chemical perspective. Nitroaromatic compounds have been extensively studied for their potential as intermediates in the synthesis of pharmaceuticals and agrochemicals. The nitro group can be reduced to an amine under specific conditions, opening up possibilities for further functionalization and derivatization.

The sulfonyl group attached to the imidazole ring in this compound also plays a crucial role in determining its chemical behavior. Sulfonyl groups are known for their ability to enhance binding affinity and metabolic stability, making them valuable in drug design. The combination of these functional groups within the 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole structure suggests that it may exhibit unique interactions with biological targets, potentially making it useful in the development of new therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the field of medicinal chemistry. Researchers are increasingly interested in exploring imidazole derivatives as lead compounds for drug discovery. The structural features of 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole make it an attractive candidate for further investigation into its pharmacological properties. Specifically, its ability to modulate biological pathways related to inflammation, pain perception, and neurodegeneration has been highlighted in preliminary studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in various disease processes. For instance, it has been hypothesized that the nitro and sulfonyl groups could interact with specific amino acid residues in target proteins, leading to altered enzyme activity or receptor binding affinity.

The synthesis of 1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole presents an interesting challenge for organic chemists due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired molecular architecture efficiently.

In conclusion,1-(3,4-dimethyl-5-nitrobenzenesulfonyl)-2-phenyl-4,5-dihydro-H_imidazole (CAS No. 873_800_27_9) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features, including the presence of both nitro and sulfonyl groups, suggest potential applications across multiple therapeutic areas. As research continues, further insights into its pharmacological properties are expected to emerge, paving the way for novel drug development strategies.